Cas no 879883-63-3 (5-Bromo-2-(3-methyl-1,2,4oxadiazol-5-yl)-pyridine)

5-Bromo-2-(3-methyl-1,2,4oxadiazol-5-yl)-pyridine structure
879883-63-3 structure
Product Name:5-Bromo-2-(3-methyl-1,2,4oxadiazol-5-yl)-pyridine
CAS No:879883-63-3
MF:C8H6BrN3O
MW:240.056740283966
MDL:MFCD09261231
CID:710215
PubChem ID:53427257
Update Time:2025-04-19

5-Bromo-2-(3-methyl-1,2,4oxadiazol-5-yl)-pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine,5-bromo-2-(3-methyl-1,2,4-oxadiazol-5-yl)-
    • 5-(5-bromopyridin-2-yl)-3-methyl-1,2,4-oxadiazole
    • 5-BROMO-2-(3-METHYL-[1,2,4]OXADIAZOL-5-YL)-PYRIDINE
    • DTXSID80699491
    • CTNBHHKFCAFNSS-UHFFFAOYSA-N
    • D86249
    • SCHEMBL4031875
    • FT-0719174
    • 5-Bromo-2-(3-methyl-1,2,4-oxadiazol-5-yl)pyridine
    • 879883-63-3
    • AKOS024464763
    • 5-Bromo-2-(3-methyl-1,2,4oxadiazol-5-yl)-pyridine
    • MDL: MFCD09261231
    • Inchi: 1S/C8H6BrN3O/c1-5-11-8(13-12-5)7-3-2-6(9)4-10-7/h2-4H,1H3
    • InChI Key: CTNBHHKFCAFNSS-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=C1)C1=NC(C)=NO1

Computed Properties

  • Exact Mass: 238.969
  • Monoisotopic Mass: 238.969
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 51.8A^2

5-Bromo-2-(3-methyl-1,2,4oxadiazol-5-yl)-pyridine Pricemore >>

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